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Compound of Interest

Compound Name: Demethylsonchifolin

Cat. No.: B15593885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Demethylsonchifolin is a sesquiterpenoid lactone that has been isolated from plants such as

Smallanthus sonchifolius. As with many natural products, its poor aqueous solubility

necessitates the use of organic solvents to prepare stock solutions for in vitro and in vivo

studies. The proper preparation and storage of these stock solutions are critical for ensuring

experimental reproducibility and the integrity of the compound. These application notes provide

a detailed protocol for the preparation, handling, and storage of Demethylsonchifolin stock

solutions.

Compound Information and Data Presentation
Accurate quantitative data is essential for the preparation of precise stock solutions. The

following table summarizes the key chemical properties of Demethylsonchifolin and

recommended storage conditions for its stock solutions.
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Parameter Value Notes

Molecular Formula C₂₀H₂₄O₆

Molecular Weight 360.40 g/mol [1]

CAS Number 956384-55-7 [1]

Appearance Powder [1]

Recommended Solvent Dimethyl sulfoxide (DMSO)

Due to its ability to dissolve a

wide range of organic

compounds for biological

assays.

Solubility in DMSO Data not readily available

A preliminary solubility test is

recommended to determine

the maximum concentration.

Stock Solution Storage

-20°C for short-term (≤ 1

month) or -80°C for long-term

(≤ 6 months)

Avoid repeated freeze-thaw

cycles. Aliquoting is highly

recommended.

Purity
≥95% (as per typical supplier

specifications)
[1]

Experimental Protocol: Preparation of a 10 mM
Demethylsonchifolin Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Demethylsonchifolin in

DMSO. This concentration is a common starting point for many in vitro assays.

Materials:

Demethylsonchifolin powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.selleckchem.com/products/demethylnobiletin.html
https://www.selleckchem.com/products/demethylnobiletin.html
https://www.selleckchem.com/products/demethylnobiletin.html
https://www.selleckchem.com/products/demethylnobiletin.html
https://www.benchchem.com/product/b15593885?utm_src=pdf-body
https://www.benchchem.com/product/b15593885?utm_src=pdf-body
https://www.benchchem.com/product/b15593885?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vortex mixer

Sonicator (optional)

Calibrated analytical balance

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparation: Before opening the vial of Demethylsonchifolin, centrifuge it

briefly to ensure all the powder is at the bottom.

Weighing the Compound:

Tare the analytical balance with a clean microcentrifuge tube or vial.

Carefully weigh out 3.60 mg of Demethylsonchifolin powder into the tared container.

Calculation: To prepare a 10 mM solution, the required mass is calculated as follows:

Mass (g) = Molar Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 360.40 g/mol = 3.604 mg

Solvent Addition:

Add 1 mL of anhydrous DMSO to the container with the weighed Demethylsonchifolin.

Dissolution:

Cap the container tightly.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution in a water bath for 5-10

minutes. Gentle warming to 37°C may also aid dissolution. Visually inspect the solution to
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ensure there are no visible particles.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 10-

50 µL) in sterile microcentrifuge tubes. This minimizes the number of freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for up to one month or at -80°C for up to six months.

Working Solution Preparation for Cell-Based Assays:

For cell-based experiments, the DMSO stock solution must be diluted in culture medium to the

final desired concentration. It is crucial to maintain the final DMSO concentration in the culture

medium at a non-toxic level, typically below 0.5%, to avoid solvent-induced cellular stress. A

vehicle control (culture medium with the same final concentration of DMSO) should always be

included in experiments.

Visualizations
Experimental Workflow
The following diagram illustrates the step-by-step workflow for the preparation of

Demethylsonchifolin stock solutions.
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Workflow for Preparing Demethylsonchifolin Stock Solution
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Caption: Workflow for Demethylsonchifolin Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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